Cas no 64583-56-8 (Benzamide, N-[(4-methylphenyl)methoxy]-)

Benzamide, N-[(4-methylphenyl)methoxy]- structure
64583-56-8 structure
Product Name:Benzamide, N-[(4-methylphenyl)methoxy]-
CAS No:64583-56-8
MF:C15H15NO2
MW:241.285104036331
CID:422673
PubChem ID:2366824
Update Time:2025-04-19

Benzamide, N-[(4-methylphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[(4-methylphenyl)methoxy]-
    • N-[(4-methylphenyl)methoxy]benzamide
    • CHEMBL1509197
    • HMS2761N03
    • DTXSID90368282
    • AKOS030579248
    • SMR000384753
    • MLS001007701
    • Z25686816
    • 64583-56-8
    • Inchi: 1S/C15H15NO2/c1-12-7-9-13(10-8-12)11-18-16-15(17)14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H,16,17)
    • InChI Key: AQSPHXTXBCUXRV-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(C)=CC=1)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 241.11035
  • Monoisotopic Mass: 241.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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